Cas no 71155-05-0 (rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis)

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis structure

71155-05-0 structure

Product Name:rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis

CAS No:71155-05-0

MF:C₇H₈O

MW:108.137822151184

CID:548099

PubChem ID:7472015

Update Time:2025-04-19

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Chemical and Physical Properties

Names and Identifiers

- (1R,5S)-Bicyclo[3.2.0]hept-2-en-6-one
- (-)-cis-bicyclo<3.2.0>-2-hepten-6-one
- (1R,5S)-(+)-cis-Bicyclo[3.2.0]hept-2-en-6-one
- Bicyclo[3.2.0]hept-2-en-6-one, (1R,5S)-
- (+)-(1R,5S)-Bicyclo[3.2.0]hept-2-en-6-one
- (1R,5S)-(+)-Bicyclo[3.2.0]hept-2-en-6-one
- rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis
- (+/-)-cis-Bicyclo[3.2.0]hept-2-en-6-one, >=98.0%
- DTXSID10428675
- SCHEMBL471065
- AC-28168
- A854992
- EN300-1703087
- 71155-05-0
- AKOS016843328
- rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one
- MDL： MFCD07370111
- Inchi： 1S/C7H8O/c8-7-4-5-2-1-3-6(5)7/h1-2,5-6H,3-4H2/t5-,6-/m0/s1
- InChI Key： LNLLHUHPGPKRBM-WDSKDSINSA-N
- SMILES： O=C1C[C@@H]2C=CC[C@@H]21

Computed Properties

Exact Mass: 108.05754
Monoisotopic Mass: 108.057514874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 186.6±9.0 ºC (760 Torr),
Flash Point: 66.3±13.7 ºC,
Refractive Index: n20/D 1.483
Solubility: Slightly soluble (12 g/l) (25 º C),
PSA: 17.07
LogP: 1.15150

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Security Information

WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
FLUKA BRAND F CODES：8-10-23
Hazardous Material Identification：
Storage Condition：2-8°C

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM202503-1g	(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one	71155-05-0	95%	1g	$729	2024-07-24
Chemenu	CM202503-1g	(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one	71155-05-0	95%	1g	$729	2021-06-15
Enamine	EN300-1703087-0.05g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	0.05g	$19.0	2023-09-20
Enamine	EN300-1703087-0.1g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	0.1g	$19.0	2023-09-20
Enamine	EN300-1703087-0.25g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	0.25g	$19.0	2023-09-20
Enamine	EN300-1703087-0.5g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	0.5g	$19.0	2023-09-20
Enamine	EN300-1703087-1.0g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	1g	$19.0	2023-06-04
Enamine	EN300-1703087-2.5g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	2.5g	$29.0	2023-09-20
Enamine	EN300-1703087-5.0g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	5g	$52.0	2023-06-04
Enamine	EN300-1703087-10.0g	rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one, cis	71155-05-0	95%	10g	$89.0	2023-06-04

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